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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloropropane

Cat. No.: B089638 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 1,1,1,3-Tetrachloropropane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Material Safety Data

Sheet (MSDS) or Safety Data Sheet (SDS) from a chemical supplier. Always refer to the

manufacturer's SDS for the most current and comprehensive safety information.

Chemical Identification
Identifier Value

Chemical Name 1,1,1,3-Tetrachloropropane

Synonyms Propane, 1,1,1,3-tetrachloro-

CAS Number 1070-78-6[1]

EC Number 213-981-7[1]

Molecular Formula C₃H₄Cl₄[1][2][3]

Molecular Weight 181.88 g/mol [2]

Chemical Structure C(C(Cl)(Cl)Cl)CCl[3]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1,1,1,3-
Tetrachloropropane.

Property Value Source

Physical State Liquid [2][4]

Color
Colorless to Almost colorless

clear liquid
[3]

Odor Sweet or chloroform-like [3]

Melting Point -35 °C [4]

Boiling Point 159 °C [4]

Flash Point 105 °C [4]

Density 1.471 g/cm³ [4]

Vapor Pressure 2.99 mmHg at 25 °C [4]

Solubility No data available [4]

Hazard Identification and Classification
1,1,1,3-Tetrachloropropane is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5]

GHS Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[4][5]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5]

Acute Toxicity, Inhalation Category 4 (Potential) H332: Harmful if inhaled[2]

GHS Label Elements

Hazard Pictograms

Signal Word

Hazard Statements

Flame

Exclamation Mark

Warning

H226: Flammable liquid and vapour
H302: Harmful if swallowed
H315: Causes skin irritation
H319: Causes serious eye irritation
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Caption: GHS Hazard Communication for 1,1,1,3-Tetrachloropropane.

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) for 1,1,1,3-
Tetrachloropropane is not readily available in the public domain, its GHS classification

indicates significant health hazards.

Acute Toxicity
Oral: Harmful if swallowed (Category 4).[4][5]

Inhalation: A Lowe st Published Lethal Concentration (LCLo) for rats has been reported as

4700 ppm for a 6-hour exposure.[1]

Dermal: No specific data available.

Skin Irritation
Causes skin irritation (Category 2).[4][5]

Eye Irritation
Causes serious eye irritation (Category 2).[4][5]

Other Toxicological Information
No data is available for respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,

reproductive toxicity, specific target organ toxicity (single or repeated exposure), or aspiration

hazard.[1]

Experimental Protocols
Detailed experimental data for 1,1,1,3-Tetrachloropropane are not publicly available.

However, the following sections describe the standard methodologies, based on OECD

guidelines, that would be employed to determine the toxicological properties of such a

chemical.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to identify a dose that causes clear signs of toxicity without mortality.

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[6]

Housing and Feeding: Animals are housed individually with controlled temperature and

lighting. They are fasted before dosing.[6]

Dose Administration: The test substance is administered as a single dose by gavage.[6]

Dosing is stepwise, using fixed doses of 5, 50, 300, and 2000 mg/kg.[6] The initial dose is

selected based on a preliminary sighting study.[6]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The results are used to classify the substance for acute oral toxicity according

to the GHS.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)
This in vitro method assesses the potential of a chemical to cause skin irritation.

Test System: A three-dimensional Reconstructed human Epidermis (RhE) model is used,

which mimics the upper layers of human skin.[4]

Procedure:

The test chemical is applied topically to the RhE tissue.[4]

Following a defined exposure period, the chemical is removed by rinsing.

The tissues are incubated for a post-exposure period.
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Viability Assessment: Cell viability is measured using the MTT assay. Viable cells convert the

MTT dye into a blue formazan salt, which is then extracted and measured

spectrophotometrically.[7]

Data Interpretation: The reduction in cell viability compared to negative controls is used to

classify the chemical's irritation potential. A viability of ≤ 50% indicates an irritant (GHS

Category 2).[4]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or damage.

Test Animals: Healthy, young adult albino rabbits are typically used.[2]

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as a control.[3]

The eyes are examined at 1, 24, 48, and 72 hours after application.[3]

Observations: The degree of eye irritation is scored for the cornea, iris, and conjunctiva. The

reversibility of any lesions is also assessed.[3]

Data Analysis: The scores are used to classify the substance for its eye irritation potential

according to the GHS. To minimize animal suffering, a sequential testing strategy is

recommended, starting with a single animal.[3]

Risk Assessment and Management Workflow
The following diagram illustrates a logical workflow for the assessment and management of

risks associated with 1,1,1,3-Tetrachloropropane in a laboratory setting.
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Hazard Identification & Risk Assessment

Control Measures

Emergency Preparedness

Identify Hazards
(Flammable, Harmful if Swallowed, Skin/Eye Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal, Ingestion)

Characterize Risk
(Likelihood & Severity of Harm)

Engineering Controls
(Fume Hood, Ventilation)

Implement Controls

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

First Aid Measures
(Eye Wash, Drench Shower)

Prepare for Emergencies

Spill Response
(Absorbent Material, Containment)

Fire Response
(Appropriate Extinguisher)
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Caption: Risk assessment and management workflow for 1,1,1,3-Tetrachloropropane.
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Handling and Storage
Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat. Avoid contact with skin and eyes. Keep away from heat, sparks, and

open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from oxidizing agents.

First-Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Ecological Information
No specific ecotoxicity data for 1,1,1,3-Tetrachloropropane is readily available. Due to its

chemical nature, it should be handled and disposed of in a manner that prevents its release

into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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